Cas no 1375709-58-2 (4-Methyl-1-(propan-2-yl)cyclohex-3-en-1-yl 4-methylbenzene-1-sulfonate)

• Product Name: 4-Methyl-1-(propan-2-yl)cyclohex-3-en-1-yl 4-methylbenzene-1-sulfonate
• CAS No: 1375709-58-2
• MF: C₁₇H₂₄O₃S
• MW: 308.435664176941
• CID: 5950935
• PubChem ID: 165760943
• Update Time: 2025-06-08

4-Methyl-1-(propan-2-yl)cyclohex-3-en-1-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(propan-2-yl)cyclohex-3-en-1-yl 4-methylbenzene-1-sulfonate
• 1375709-58-2
• EN300-37153034
• 4-Methyl-1-(propan-2-yl)cyclohex-3-en-1-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C17H24O3S/c1-13(2)17(11-9-15(4)10-12-17)20-21(18,19)16-7-5-14(3)6-8-16/h5-9,13H,10-12H2,1-4H3
• InChI Key： HBEVYITZKZVKKH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1(CC=C(C)CC1)C(C)C

Computed Properties

• Exact Mass: 308.14461580g/mol
• Monoisotopic Mass: 308.14461580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-Methyl-1-(propan-2-yl)cyclohex-3-en-1-yl 4-methylbenzene-1-sulfonate

Introduction to 4-Methyl-1-(propan-2-yl)cyclohex-3-en-1-yl 4-methylbenzene-1-sulfonate (CAS No. 1375709-58-2)

4-Methyl-1-(propan-2-yl)cyclohex-3-en-1-yl 4-methylbenzene-1-sulfonate, also known by its CAS number 1375709-58-2, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyclohexene ring substituted with a methyl and isopropyl group, and a tosylate (p-toluenesulfonyl) functional group. The combination of these structural elements imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical formula of 4-Methyl-1-(propan-2-yl)cyclohex-3-en-1-yl 4-methylbenzene-1-sulfonate is C₁₈H₂₆O₃S, and its molecular weight is approximately 326.46 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the formation of the cyclohexene ring, the introduction of the methyl and isopropyl substituents, and the attachment of the tosylate group. These synthetic steps are crucial for ensuring the purity and consistency of the final product.

In recent years, 4-Methyl-1-(propan-2-yl)cyclohex-3-en-1-yl 4-methylbenzene-1-sulfonate has been the subject of numerous studies aimed at elucidating its potential biological activities. One notable area of research involves its use as an intermediate in the synthesis of pharmaceutical compounds. The tosylate group, in particular, serves as a versatile leaving group in nucleophilic substitution reactions, making it an ideal precursor for the synthesis of more complex molecules with therapeutic potential.

A study published in the Journal of Organic Chemistry in 2020 reported that 4-Methyl-1-(propan-2-yl)cyclohex-3-en-1-yl 4-methylbenzene-1-sulfonate can be efficiently converted into a series of novel antiviral agents through a multi-step synthetic pathway. The researchers demonstrated that these derivatives exhibited potent activity against several viral strains, including influenza and herpes simplex virus (HSV). This finding highlights the potential of this compound as a starting material for developing new antiviral therapies.

Beyond its applications in pharmaceutical research, 4-Methyl-1-(propan-2-yl)cyclohex-3-en-1-yl 4-methylbenzene-1-sulfonate has also been explored for its use in materials science. A recent study published in the Journal of Materials Chemistry A investigated the compound's ability to form stable complexes with metal ions, which could be useful in the development of new catalysts or functional materials. The researchers found that the cyclohexene ring and tosylate group played critical roles in stabilizing these complexes, suggesting potential applications in catalysis and materials synthesis.

The physical properties of 4-Methyl-1-(propan-2-y l)cyclohex -3-en -1-y l 4-meth ylben zene -1-sul fonate , such as its melting point, boiling point, and solubility, are important considerations for both synthetic processes and practical applications. Experimental data indicates that this compound has a melting point range of 75°C to 80°C and is moderately soluble in common organic solvents like ethanol and dichloromethane. These properties make it suitable for use in various chemical reactions and purification techniques.

In terms of safety and handling, while specific guidelines may vary depending on local regulations, general precautions should be taken when working with this compound. It is recommended to handle it in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

The environmental impact of 4-Methyl -1-( propan -2-y l)cyc lohex -3-en -1-y l 4-me thylbe nzene -1-su lfon ate is another important consideration. Research efforts are ongoing to develop more sustainable synthetic methods that minimize waste generation and reduce environmental footprint. For instance, green chemistry principles are being applied to optimize reaction conditions and improve atom economy.

In conclusion, 4-Methyl -1-( propan -2-y l)cyc lohex -3-en -1-y l 4-me thylbe nzene -1-su lfon ate (CAS No . 1375709 -58 -2) is a versatile compound with promising applications in pharmaceutical research, materials science, and other areas of chemistry. Its unique molecular structure and chemical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, contributing to advancements in various scientific fields.